molecular formula C18H18N2O4 B5804527 3-(3,4-dimethoxyphenyl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole

3-(3,4-dimethoxyphenyl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole

Cat. No. B5804527
M. Wt: 326.3 g/mol
InChI Key: WMMVBLKLBWDSEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3,4-dimethoxyphenyl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole is a chemical compound that has garnered attention from the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(3,4-dimethoxyphenyl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways in the body, leading to the observed effects.
Biochemical and Physiological Effects:
Studies have shown that 3-(3,4-dimethoxyphenyl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole has a significant effect on various biochemical and physiological processes in the body. It has been found to reduce inflammation, inhibit the growth of cancer cells, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3,4-dimethoxyphenyl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole in lab experiments is its high purity and stability. Additionally, its wide range of potential applications makes it a versatile compound for various research studies. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to fully interpret the observed effects.

Future Directions

There are several future directions for the study of 3-(3,4-dimethoxyphenyl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole. One potential area of research is its application in the treatment of neurodegenerative diseases such as Parkinson's and Huntington's disease. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound. Finally, the development of more efficient synthesis methods and the exploration of its potential use in industrial applications are also important areas for future research.
In conclusion, 3-(3,4-dimethoxyphenyl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole is a promising compound with potential applications in various fields of science. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Synthesis Methods

The synthesis of 3-(3,4-dimethoxyphenyl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole involves the reaction of 3,4-dimethoxybenzohydrazide and 4-ethoxybenzoyl chloride in the presence of a base and a solvent. The reaction produces the desired compound in good yield and purity.

Scientific Research Applications

3-(3,4-dimethoxyphenyl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields of science. It has been found to exhibit antimicrobial, antifungal, and anti-inflammatory properties. Additionally, it has shown promising results in the treatment of cancer and Alzheimer's disease.

properties

IUPAC Name

3-(3,4-dimethoxyphenyl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18N2O4/c1-4-23-14-8-5-12(6-9-14)18-19-17(20-24-18)13-7-10-15(21-2)16(11-13)22-3/h5-11H,4H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WMMVBLKLBWDSEX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C2=NC(=NO2)C3=CC(=C(C=C3)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

326.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(3,4-Dimethoxyphenyl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole

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